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Cat. No.: B213156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Croscarmellose sodium (CCS) is a superdisintegrant widely employed in the pharmaceutical

industry to facilitate the rapid disintegration of solid oral dosage forms, such as capsules and

tablets.[1][2] Chemically, it is the sodium salt of a cross-linked polymer of

carboxymethylcellulose.[3] Its efficacy at low concentrations (typically 0.5-5% w/w in tablets

and 10-25% w/w in capsules) makes it a critical excipient in formulations where rapid drug

release and onset of action are desired.[3] These application notes provide detailed protocols

and data on the use of croscarmellose sodium in capsule and granule formulations.

Physicochemical Properties
Croscarmellose sodium is a white or grayish-white, odorless, and free-flowing powder.[3][4] It

is insoluble in water but rapidly swells to 4-8 times its original volume upon contact with

aqueous media.[1][4] This high swelling capacity is a key attribute to its disintegration

properties.[5]

Table 1: Physicochemical Properties of Croscarmellose Sodium
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Property Value Reference(s)

Appearance
White to off-white, fibrous

powder

Solubility
Insoluble in water; swells to

form a gel

pH (1% dispersion) 5.0 - 7.0 [3]

Loss on Drying ≤ 10.0% [3]

Degree of Substitution 0.60 - 0.85 [3]

Mechanism of Action
Croscarmellose sodium functions as a superdisintegrant through a dual mechanism: swelling

and wicking.[6][7]

Swelling: Upon contact with water or gastrointestinal fluids, the cross-linked polymer

structure of croscarmellose sodium absorbs a significant amount of water and swells

rapidly. This expansion creates an internal pressure within the capsule or granule, forcing it

to break apart.[5][8]

Wicking: The fibrous nature of croscarmellose sodium facilitates the rapid uptake of water

into the core of the dosage form through capillary action.[6][8] This ensures that the entire

matrix is wetted, promoting complete and rapid disintegration.
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Mechanism of Action of Croscarmellose Sodium
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Workflow for Granule Flow Property Evaluation
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Impact of Croscarmellose Sodium on Formulation Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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